2-Methoxyphenyl 2-(benzo[d]oxazol-2-ylthio)ethanesulfonate

• IUPAC Name: (2-methoxyphenyl) 2-(1,3-benzoxazol-2-ylsulfanyl)ethanesulfonate
• InChI: InChI=1S/C16H15NO5S2/c1-20-14-8-4-5-9-15(14)22-24(18,19)11-10-23-16-17-12-6-2-3-7-13(12)21-16/h2-9H,10-11H2,1H3
• InChI Key: SGUZQEIGSNHKOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OS(=O)(=O)CCSC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H15NO5S2
• Molecular Weight: 365.4 g/mol

Description

“2-Methoxyphenyl 2-(benzo[d]oxazol-2-ylthio)ethanesulfonate” is a chemical compound that has been gaining attention in various scientific fields. It is related to the benzoxazole family, which is known for its wide spectrum of pharmacological activities.

Molecular Structure Analysis

The molecular formula of “this compound” is C16H15NO5S2, and it has a molecular weight of 365.42. The structure of related benzoxazole compounds can be examined using techniques like 1H-NMR, 13C-NMR, and HRMS.

Scientific Research Applications

Synthesis and Characterization in Antitubercular Activity

A study by Venugopal, Sundararajan, and Choppala (2020) details the synthesis and characterization of derivatives of 2-Methoxyphenyl 2-(benzo[d]oxazol-2-ylthio)ethanesulfonate. They found certain derivatives showed increased potency against tuberculosis. The presence of electron-donating substituents like dimethylamino, hydroxy, and methoxy moieties in the phenyl ring attached to the 4,5-dihydropyrazole ring were crucial for this anti-mycobacterial activity. Docking studies revealed these compounds interact effectively with the Mycobacterium tuberculosis enoyl reductase enzyme (Venugopal, Sundararajan, & Choppala, 2020).

Chemical Derivatization in Liquid Chromatography

Hsin-Lung Wu and colleagues (1997) synthesized a new sulfonate reagent related to this compound for analytical derivatization in liquid chromatography. This reagent was effective in tagging analytes for sensitive detection after liquid chromatographic separation (Wu et al., 1997).

Application in PET Radioligands for Imaging

Gao, Wang, and Zheng (2012) worked on carbon-11-labeled arylpiperazinylthioalkyl derivatives, closely related to this compound. These derivatives were prepared for use as PET radioligands, potentially aiding in the imaging of 5-HT1AR, a serotonin receptor (Gao, Wang, & Zheng, 2012).

Antioxidant Activity Enhancement

Thanuja et al. (2022) investigated the antioxidant activity of benzoin derivatives, which share structural similarities with this compound. They found that the presence of electron-withdrawing and electron-donating groups significantly enhanced antioxidant activity (Thanuja, Kripa, Bhavadharani, & Kanagam, 2022).